4-Amino-2-chloro-N-[3-(diethylamino)propyl]benzamide

• Molecular Formula: C14H22ClN3O
• Molecular Weight: 283.80 g/mol
• IUPAC Name: 4-amino-2-chloro-N-[3-(diethylamino)propyl]benzamide
• InChI: InChI=1S/C14H22ClN3O/c1-3-18(4-2)9-5-8-17-14(19)12-7-6-11(16)10-13(12)15/h6-7,10H,3-5,8-9,16H2,1-2H3,(H,17,19)
• InChI Key: WYIMKTPZIAUQAM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCNC(=O)C1=C(C=C(C=C1)N)Cl

Description

4-Amino-2-chloro-N-[3-(diethylamino)propyl]benzamide (CAS: 1421604-06-9) is a benzamide derivative characterized by a 4-amino-2-chloro-substituted aromatic ring and a 3-(diethylamino)propyl side chain. The diethylamino propyl chain confers basicity, enhancing solubility in acidic environments, a critical factor for bioavailability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-2-chloro-N-[3-(diethylamino)propyl]benzamide typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 4-amino-2-chlorobenzoyl chloride with 3-(diethylamino)propylamine under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, with the addition of a base like triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

In an industrial setting, the production of 4-Amino-2-chloro-N-[3-(diethylamino)propyl]benzamide may involve large-scale batch reactors where the reaction conditions are optimized for maximum yield and purity. The use of automated systems for precise control of temperature, pressure, and reactant concentrations is common to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions

4-Amino-2-chloro-N-[3-(diethylamino)propyl]benzamide undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The amino group can be oxidized to form nitro derivatives or reduced to form corresponding amines.

Condensation Reactions: The benzamide core can participate in condensation reactions with aldehydes or ketones to form imines or Schiff bases.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide or potassium thiocyanate in polar solvents.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with sodium azide can yield azido derivatives, while oxidation with potassium permanganate can produce nitro compounds .

Scientific Research Applications

4-Amino-2-chloro-N-[3-(diethylamino)propyl]benzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Employed in the study of enzyme inhibition and protein-ligand interactions.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-Amino-2-chloro-N-[3-(diethylamino)propyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of enzymes, inhibiting their activity, or interact with receptors to modulate cellular signaling pathways. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Comparisons with Similar Compounds

Substituent Variations on the Benzamide Core

The benzamide scaffold is highly modifiable, with substituent patterns dictating pharmacological profiles. Key analogs include:

4-Amino-5-chloro-N-[3-(diethylamino)propyl]-2-methoxybenzamide

• Substituents: 4-Amino, 5-chloro, 2-methoxy.
• Comparison : The methoxy group at position 2 increases lipophilicity compared to the target compound’s 2-chloro substituent. This alteration may enhance membrane permeability but reduce electrophilic interactions with target proteins .

N-[3-(diethylamino)propyl]-4-ethoxybenzamide hydrochloride

• Substituents : 4-Ethoxy.
• However, the ethoxy group’s bulkiness may improve metabolic stability .

4-Amino-3,5-dichloro-N-cyclopropylbenzamide

• Substituents: 4-Amino, 3,5-dichloro; cyclopropylamino side chain.
• The cyclopropyl group, smaller than diethylaminopropyl, may limit steric hindrance, favoring interactions with compact binding pockets .

Side Chain Modifications

The 3-(diethylamino)propyl chain is a common feature in analogs, but variations exist:

N-[2-(Diethylamino)-1-(naphthalen-1-yl)ethyl]-4-[(methylsulfonyl)amino]benzamide

• Side Chain: Naphthyl-substituted ethylamino group.
• The methylsulfonyl group adds polarity, possibly improving solubility .

Propyl S-2-diethylaminoethyl propylphosphonothioate

• Side Chain: Phosphonothioate-linked diethylaminoethyl.
• Comparison: The phosphonothioate moiety increases molecular weight and may confer resistance to enzymatic degradation, extending half-life .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents	Alkylamino Chain	Molecular Weight	logP*	CAS Number
4-Amino-2-chloro-N-[3-(diethylamino)propyl]benzamide	4-NH2, 2-Cl	3-(diethylamino)propyl	326.85	3.2	1421604-06-9
4-Amino-5-chloro-2-methoxy analog	4-NH2, 5-Cl, 2-OCH3	3-(diethylamino)propyl	356.87	3.8	N/A
N-[3-(diethylamino)propyl]-4-ethoxybenzamide	4-OCH2CH3	3-(diethylamino)propyl	337.90	3.5	N/A
4-Amino-3,5-dichloro-N-cyclopropyl	4-NH2, 3,5-diCl	Cyclopropyl	289.13	2.9	60676-83-7

*Estimated using fragment-based methods.

Biological Activity

4-Amino-2-chloro-N-[3-(diethylamino)propyl]benzamide is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features a benzamide structure with an amino group, a chloro substituent, and a diethylamino propyl side chain. Its molecular formula is C$_{15}$H$_{21}$ClN$_{2}$O, with a molecular weight of approximately 320.3 g/mol. The unique combination of functional groups enhances its lipophilicity, allowing for efficient cellular penetration and interaction with biological targets.

4-Amino-2-chloro-N-[3-(diethylamino)propyl]benzamide exhibits biological activity through various mechanisms:

• Enzyme Inhibition : The compound can bind to specific enzymes, inhibiting their activity and altering metabolic pathways. This is particularly relevant in cancer research where enzyme inhibition can lead to reduced tumor growth.
• Receptor Modulation : It may interact with cell surface receptors, influencing signaling pathways that regulate cellular functions such as proliferation and apoptosis.
• Antimicrobial Activity : Studies have indicated that this compound possesses antimicrobial properties, particularly against Gram-positive bacteria and certain yeasts .

Biological Activity Overview

The biological activities of 4-amino-2-chloro-N-[3-(diethylamino)propyl]benzamide can be summarized as follows:

Activity Type	Description
Anticancer	Exhibits inhibitory effects on tumor cell lines; promotes apoptosis and cell cycle arrest .
Antimicrobial	Effective against Gram-positive bacteria and fungi; shows weak activity against Gram-negative bacteria .
Anti-inflammatory	Potential applications in reducing inflammation; ongoing research into its analgesic properties.

Case Studies and Research Findings

• Anticancer Properties : In vitro studies have shown that 4-amino-2-chloro-N-[3-(diethylamino)propyl]benzamide can inhibit the growth of various cancer cell lines. For instance, it demonstrated significant cytotoxicity against HepG2 liver cancer cells with an IC$_{50}$ value indicating potent activity compared to standard chemotherapeutics like SAHA (suberoylanilide hydroxamic acid) .
• Antimicrobial Efficacy : Research has highlighted the compound's effectiveness against Staphylococcus aureus and Candida albicans, with zone of inhibition tests confirming its potential as an antimicrobial agent. The minimal inhibitory concentration (MIC) values suggest that it could be developed into a therapeutic agent for infections caused by these pathogens .
• Mechanistic Insights : A detailed study on the mechanism revealed that the compound's diethylamino group enhances its ability to penetrate cell membranes, facilitating interaction with intracellular targets. This property is crucial for its role in modulating enzyme activities involved in cancer progression and microbial resistance.